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Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966 Get Quote

MCC-134 & Raspberry Pi Connection
Troubleshooting Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to diagnose and resolve connection issues with the MCC-134 Thermocouple HAT for

Raspberry Pi.

Quick Troubleshooting Guide
For immediate assistance, refer to the following table summarizing common issues, potential

causes, and initial troubleshooting steps.
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Issue ID Symptom Potential Causes
Quick
Troubleshooting
Steps

001

"Board not

responding" error

during script

execution.

- I2C and SPI

interfaces not enabled

on Raspberry Pi.-

Software library

installation issue.-

Conflict with other

GPIO-connected

devices.- Incorrect

board address

settings (for multiple

HATs).- Insufficient

power supply.

1. Ensure I2C and SPI

are enabled using

raspi-config.2. Re-run

the daqhats library

installation script.3.

Disconnect any other

HATs or peripherals

connected to the

GPIO pins.4. For a

single HAT, ensure no

address jumpers are

set. For multiple HATs,

verify unique address

configurations.5. Use

a high-quality, official

Raspberry Pi power

supply.

002

MCC-134 is not

detected by the

daqhats_list_boards

command.

- Physical connection

issue.- HAT not

properly seated on the

GPIO header.-

Damaged GPIO

header on Raspberry

Pi or MCC-134.

1. Power down the

Raspberry Pi and

reseat the MCC-134

HAT firmly on the

GPIO header.2.

Inspect the GPIO pins

on both the Raspberry

Pi and the MCC-134

for any visible

damage.

003 "Common mode error"

or error code -7777.[1]

- Ground loop

between multiple

grounded

thermocouples.-

Voltage difference

between

1. If possible, use

electrically insulated

thermocouples.[2][3]2.

Ensure that if multiple

thermocouples are

attached to conductive
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thermocouples

attached to conductive

surfaces exceeds

±0.8V.[2][3]

surfaces, the voltage

differential between

them is within the

specified range.[2]

[3]3. Test the MCC-

134 by shorting the

input terminals with a

wire to see if the error

persists.

004

Inaccurate or

fluctuating

temperature readings.

- High CPU load on

Raspberry Pi causing

temperature

fluctuations.-

Environmental

temperature variations

affecting the cold

junction compensation

(CJC) sensors.[2][4]

[5]- The device has

not had the

recommended 15-

minute warm-up time.

[2][3]

1. Reduce the

processing load on

the Raspberry Pi.[2][4]

[5]2. Place the setup

in a stable

temperature

environment, away

from heat sources.[2]

[4][5]3. Provide a

steady airflow over the

MCC-134.[2][4][5]4.

When using multiple

HATs, place the MCC-

134 furthest from the

Raspberry Pi.[2][4]

[5]5. Allow the device

to warm up for at least

15 minutes for

accurate readings.[2]

[3]

Experimental Protocols
Protocol 1: Verifying MCC-134 Initial Setup and
Communication
This protocol outlines the steps to ensure the MCC-134 is correctly installed and

communicating with the Raspberry Pi.
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Methodology:

Hardware Setup:

Power off the Raspberry Pi.

Carefully align the MCC-134 with the Raspberry Pi's 40-pin GPIO header and press down

firmly to seat it securely.

For a single HAT configuration, ensure no address jumpers are installed.

Connect your thermocouples to the screw terminals.

Power on the Raspberry Pi.

Software Installation and Configuration:

Open a terminal window on your Raspberry Pi.

Update your system: sudo apt-get update && sudo apt-get upgrade -y

Install the MCC DAQ HAT library:

Install the Python library: sudo pip3 install daqhats

Enable I2C and SPI Interfaces:

From the terminal, run sudo raspi-config.

Navigate to Interface Options.

Enable both I2C and SPI.

Reboot the Raspberry Pi when prompted.

Verify Board Detection:

Open a terminal and run the command: daqhats_list_boards

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b10825966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This command should return information about the connected MCC-134, including its

address and identifier.

Run a Test Script:

Navigate to the examples directory: cd ~/daqhats/examples/python/mcc134

Run the single read example: python3 simple_read.py

The script should print the temperature readings from the connected thermocouples.

Frequently Asked Questions (FAQs)
Q1: I've run the daqhats_list_boards command, and my MCC-134 is listed, but I still get a

"Board not responding" error when I run my Python script. What should I do?

A1: This issue can occur even if the HAT is detected. Here are some steps to resolve it:

Update EEPROM: After any changes to the HAT stack, it's crucial to update the saved

EEPROM images. You can do this with the command: sudo daqhats_read_eeproms.

Check for GPIO Conflicts: Some Raspberry Pi accessories, especially LCD touchscreens

that connect via the GPIO header, can interfere with the SPI communication required by the

MCC-134. Disconnect any such devices and their associated software drivers.

User Permissions: In some environments, running your script with sudo can cause issues

with lockfiles. Try running your Python script without sudo. If you are running a service (like

Telegraf), ensure the user running the service has the appropriate permissions.

Q2: Can I use multiple MCC-134 HATs on a single Raspberry Pi?

A2: Yes, you can stack up to eight MCC DAQ HATs, including the MCC-134, on a single

Raspberry Pi.[2] To do so, you must assign a unique address to each HAT using the onboard

address jumpers. Refer to the MCC-134 hardware documentation for the correct jumper

settings for each address. After configuring the addresses, run sudo daqhats_read_eeproms to

make the system aware of the new configuration.
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Q3: My temperature readings are noisy and seem inaccurate. How can I improve the

measurement quality?

A3: Several factors can influence the accuracy of thermocouple measurements:

Stable Environment: Operate the Raspberry Pi and MCC-134 in an environment with a

stable temperature. Avoid placing them near heat sources or in direct airflow that is not

constant.[2][4][5]

Reduce Raspberry Pi CPU Load: High CPU usage can increase the temperature of the

Raspberry Pi, which can affect the MCC-134's cold junction compensation.[2][4][5]

Proper Grounding: When measuring thermocouples attached to grounded conductive

surfaces, be mindful of potential ground loops, which can introduce noise.

Warm-up Time: For the most accurate readings, allow the MCC-134 to warm up for at least

15 minutes.[2][3]

HAT Stacking Order: If you are using a stack of different MCC HATs, place the MCC-134
furthest from the Raspberry Pi to minimize thermal influence.[2][4][5]

Q4: What does the "common mode error" (error -7777) mean, and how can I fix it?

A4: A common-mode error indicates that the voltage level of the thermocouple inputs, relative

to the Raspberry Pi's ground, is outside the acceptable range. This often happens when:

Multiple thermocouples are connected to surfaces with different ground potentials.

A thermocouple is in contact with a conductive surface that has a voltage potential relative to

the Raspberry Pi's ground.

To resolve this, it is recommended to use electrically insulated thermocouples.[2][3] If that is not

possible, ensure that all points of measurement are at a similar ground potential.
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Start:
'Board not responding'

error

Are I2C and SPI
enabled in raspi-config?

Enable I2C and SPI,
then reboot.

No

Does 'daqhats_list_boards'
show the MCC-134?

Yes

Power off and
reseat the HAT.

No

Any other GPIO
devices connected?

Yes

Disconnect other devices
and remove their drivers.Yes

Run 'sudo daqhats_read_eeproms'.No
Run a simple

example script.

Issue ResolvedSuccess

Contact SupportFailure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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